Pteridine-2,4,7-triamine, 6-(4-(2-(bis(1-methylethyl)amino)ethoxy)phenyl)-
Overview
Description
Pteridine-2,4,7-triamine, 6-(4-(2-(bis(1-methylethyl)amino)ethoxy)phenyl)- is a chemical compound with the molecular formula C20H28N8O and a molecular weight of 396.56 . This compound is known for its complex structure, which includes a pteridine core substituted with various functional groups. It is used in various scientific research applications due to its unique chemical properties.
Preparation Methods
The synthesis of Pteridine-2,4,7-triamine, 6-(4-(2-(bis(1-methylethyl)amino)ethoxy)phenyl)- involves multiple steps. The synthetic route typically starts with the preparation of the pteridine core, followed by the introduction of the triamine and phenyl groups. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs .
Chemical Reactions Analysis
Pteridine-2,4,7-triamine, 6-(4-(2-(bis(1-methylethyl)amino)ethoxy)phenyl)- undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it is studied for its potential interactions with biological macromolecules. In medicine, it is investigated for its potential therapeutic properties, including its ability to interact with specific molecular targets. In industry, it may be used in the development of new materials or as a catalyst in various chemical processes .
Mechanism of Action
The mechanism of action of Pteridine-2,4,7-triamine, 6-(4-(2-(bis(1-methylethyl)amino)ethoxy)phenyl)- involves its interaction with specific molecular targets. These interactions can lead to various biological effects, depending on the pathways involved. The compound may bind to enzymes or receptors, altering their activity and leading to downstream effects. The exact molecular targets and pathways involved are subjects of ongoing research .
Comparison with Similar Compounds
Pteridine-2,4,7-triamine, 6-(4-(2-(bis(1-methylethyl)amino)ethoxy)phenyl)- can be compared with other similar compounds, such as other pteridine derivatives. These compounds may share similar structural features but differ in their functional groups, leading to different chemical and biological properties.
Properties
CAS No. |
167224-17-1 |
|---|---|
Molecular Formula |
C20H28N8O |
Molecular Weight |
396.5 g/mol |
IUPAC Name |
6-[4-[2-[di(propan-2-yl)amino]ethoxy]phenyl]pteridine-2,4,7-triamine |
InChI |
InChI=1S/C20H28N8O/c1-11(2)28(12(3)4)9-10-29-14-7-5-13(6-8-14)15-17(21)25-19-16(24-15)18(22)26-20(23)27-19/h5-8,11-12H,9-10H2,1-4H3,(H6,21,22,23,25,26,27) |
InChI Key |
KGNBUZJQYSESKJ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)N(CCOC1=CC=C(C=C1)C2=NC3=C(N=C(N=C3N=C2N)N)N)C(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
